Cas no 952182-98-8 (1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone)
952182-98-8 structure
Product Name:1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
CAS No:952182-98-8
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD09152710
CID:3047264
PubChem ID:24213755
Update Time:2025-04-21
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone
- DTXSID201292468
- 1-(2-Methylbenzo[d]oxazol-7-yl)ethanone
- 1-(2-methyl-1,3-benzoxazol-7-yl)ethanone
- CNB18298
- MFCD09152710
- 1-(2-Methyl-7-benzoxazolyl)ethanone
- AB-0718
- AKOS005071531
- 952182-98-8
- 1-(2-methyl-1,3-benzoxazol-7-yl)ethan-1-one
-
- MDL: MFCD09152710
- Inchi: 1S/C10H9NO2/c1-6(12)8-4-3-5-9-10(8)13-7(2)11-9/h3-5H,1-2H3
- InChI Key: QHKORIZTRRKXFC-UHFFFAOYSA-N
- SMILES: O1C(C)=NC2=CC=CC(C(C)=O)=C12
Computed Properties
- Exact Mass: 175.063328530g/mol
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Melting Point: 88-100°
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Security Information
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,2-8°C
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Pricemore >>
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| Alichem | A081004991-5g |
7-Acetyl-2-methylbenzo[d]oxazole |
952182-98-8 | 98% | 5g |
$573.62 | 2023-08-31 | |
| Alichem | A081004991-10g |
7-Acetyl-2-methylbenzo[d]oxazole |
952182-98-8 | 98% | 10g |
$779.52 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-500mg |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 500mg |
2941.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-1g |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 1g |
3706.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-5g |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 5g |
8517.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-500mg |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 500mg |
2941CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-1g |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 1g |
3706CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046086-5g |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | >95% | 5g |
8517CNY | 2021-05-07 | |
| TRC | M223485-50mg |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M223485-100mg |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone |
952182-98-8 | 100mg |
$ 70.00 | 2022-06-04 |
1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
952182-98-8 (1-(2-Methyl-1,3-benzoxazol-7-yl)-1-ethanone) Related Products
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- 952182-89-7(1-(1,3-Benzoxazol-7-yl)-1-ethanone)
- 952182-97-7(1-(2-Ethyl-1,3-benzoxazol-7-yl)-1-ethanone)
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